Cas no 2228555-81-3 (2-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclobutylacetic acid)

• Product Name: 2-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclobutylacetic acid
• CAS No: 2228555-81-3
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 5999083
• PubChem ID: 165842560
• Update Time: 2025-05-22

2-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclobutylacetic acid
• EN300-1745501
• 2228555-81-3
• 2-[1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclobutyl]acetic acid

• Inchi： 1S/C12H15NO2S/c14-9(15)6-12(4-1-5-12)11-10(8-2-3-8)13-7-16-11/h7-8H,1-6H2,(H,14,15)
• InChI Key： FNYLKWIWPXHLDU-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C1(CC(=O)O)CCC1)C1CC1

Computed Properties

• Exact Mass: 237.08234989g/mol
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclobutylacetic acid

Comprehensive Overview of 2-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclobutylacetic acid (CAS No. 2228555-81-3)

2-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclobutylacetic acid (CAS No. 2228555-81-3) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a cyclopropyl-substituted thiazole core linked to a cyclobutylacetic acid moiety, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a small-molecule modulator for targeting specific enzymes or receptors involved in inflammatory and metabolic pathways.

The compound's synthetic route and structure-activity relationship (SAR) have been extensively studied to optimize its pharmacological properties. Its cyclopropyl-thiazole scaffold is known to enhance metabolic stability and bioavailability, while the cyclobutylacetic acid group contributes to its binding affinity. These characteristics make it a valuable tool for investigating drug-target interactions and designing next-generation therapeutics.

In recent years, the demand for novel heterocyclic compounds like 2-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclobutylacetic acid has surged due to their potential in addressing unmet medical needs. For instance, its application in autoimmune diseases and metabolic disorders aligns with current trends in precision medicine. The compound's ability to modulate key signaling pathways has also sparked interest in oncology research, particularly in combination therapies.

From a chemical synthesis perspective, the compound's CAS No. 2228555-81-3 serves as a critical identifier for researchers sourcing high-purity materials. Its molecular weight and physicochemical properties are well-documented, facilitating its use in high-throughput screening assays. Additionally, its solubility and stability profiles make it suitable for both in vitro and in vivo studies.

The growing interest in 2-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclobutylacetic acid is reflected in the increasing number of patent filings and peer-reviewed publications. Its potential as a lead compound for anti-inflammatory agents or enzyme inhibitors underscores its versatility. Furthermore, its mechanistic studies have provided insights into the role of thiazole derivatives in modern drug design.

As the pharmaceutical industry continues to explore targeted therapies, compounds like CAS No. 2228555-81-3 are expected to play a pivotal role. Its unique chemical structure and broad applicability make it a subject of ongoing research, with potential implications for personalized medicine and biomarker development. For researchers and manufacturers, ensuring quality control and batch consistency remains a priority to support reproducible results.

In summary, 2-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclobutylacetic acid represents a compelling example of how heterocyclic chemistry can drive innovation in drug discovery. Its CAS No. 2228555-81-3 serves as a gateway to a wealth of scientific literature and collaborative opportunities, making it a cornerstone for future breakthroughs in therapeutic development.